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Compound of Interest

Compound Name: 6-Prenylnaringenin

Cat. No.: B1664697

The proper disposal of 6-Prenylnaringenin is critical for ensuring laboratory safety and
environmental protection. As a flavonoid compound used in research, it is imperative to follow
established protocols for chemical waste management. This guide provides detailed, step-by-
step procedures for the safe handling and disposal of 6-Prenylnaringenin waste streams in a
laboratory setting.

Immediate Safety and Hazard Identification

Before handling, it is essential to be aware of the potential hazards associated with 6-
Prenylnaringenin. Different suppliers may provide conflicting safety information; therefore, it is
prudent to adopt the more cautious classification. The () racemic mixture of 6-
Prenylnaringenin is classified as harmful.[1][2]

Key Hazard Information:

GHS Classification: Acute toxicity 4 (Oral, Dermal, Inhalation).[1][2]

e Hazard Statements: H302+H312+H332 - Harmful if swallowed, in contact with skin, or if
inhaled.[1][2]

» Signal Word: Warning.[1][2]

e Environmental Hazard: Classified as WGK 3, severely hazardous to water.[2] Do not allow to
enter sewers, surface, or ground water.[1]
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Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
goggles, and nitrile gloves, when handling 6-Prenylnaringenin.[3][4] All handling of the solid
compound or volatile solutions should be conducted in a certified chemical fume hood to avoid
inhalation.[1][3]

Hazard Classification Data

The following table summarizes the key hazard classifications for (£)-6-Prenylnaringenin.

Hazard Category Classification Source

o Category 4 (Harmful if
Acute Toxicity (Oral) [1][2]
swallowed)

Category 4 (Harmful in contact

Acute Toxicity (Dermal) ) ) [1]12]
with skin)
Acute Toxicity (Inhalation) Category 4 (Harmful if inhaled)  [1][2]
Storage Class 11 (Combustible Solids) [2]
3 (Severely hazardous to
Water Hazard Class (WGK) [2]

water)

Step-by-Step Disposal Procedures

The disposal of 6-Prenylnaringenin and its associated waste must comply with federal, state,
and institutional regulations.[5][6][7] Never dispose of this chemical down the drain or in the
regular trash.[3][5][8] The following procedures outline the correct method for managing
different types of waste containing this compound.

Procedure 1: Disposal of Unused or Expired Solid 6-
Prenylnaringenin
o Container: Place the solid 6-Prenylnaringenin in its original container if possible.[9] If not,

use a new, clean, and clearly labeled container made of a compatible material.

» Labeling: Affix a "Hazardous Waste" label from your institution's Environmental Health &
Safety (EHS) department.[5][7][8] List the full chemical name, "(z)-6-Prenylnaringenin,” and
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any other components.

o Storage: Store the sealed container in a designated satellite accumulation area (SAA) within
the laboratory.[7] Ensure it is stored away from incompatible materials.[8]

» Pickup: Once the container is ready for disposal, request a waste pickup from your
institution's EHS department.[8][9]

Procedure 2: Disposal of 6-Prenylnaringenin Solutions

This procedure applies to solutions of 6-Prenylnaringenin dissolved in solvents (e.g.,
methanol, DMSO).

e Segregation: Segregate waste based on the solvent. Halogenated and non-halogenated
organic solvent waste must be collected in separate containers.[3][9]

o Container: Use a designated, leak-proof, and chemically compatible waste container for the
specific solvent class.[5][8] The container must have a secure cap and be kept closed at all
times except when adding waste.[5][7][8]

o Labeling: Attach a hazardous waste label. List all chemical constituents, including "(z)-6-
Prenylnaringenin” and the solvent(s), with their estimated concentrations or volumes.[5]

e Accumulation: Do not overfill the container; fill to no more than 3/4 capacity.[9]

o Storage & Pickup: Store the container in secondary containment within the SAA and arrange
for an EHS pickup when it is full.[8]

Procedure 3: Disposal of Contaminated Labware

This includes items like pipette tips, gloves, and chromatography plates that have come into
contact with 6-Prenylnaringenin.

o Collection: Collect all contaminated solid waste in a designated, clearly labeled container. A
pail lined with a clear plastic bag is a common method.[9] Do not use biohazard bags.[8]

o Labeling: Label the container or bag as "Hazardous Waste" and list the contaminating
chemical, "(x)-6-Prenylnaringenin.”
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» Storage & Pickup: Once the container is full, seal it and request a pickup from EHS.

Procedure 4: Handling Empty 6-Prenylnaringenin
Containers

e Rinsing: An empty container is not considered safe for regular disposal until it is properly
decontaminated. The first rinse of the container with a suitable solvent must be collected and
disposed of as hazardous liquid waste (see Procedure 2).[5][8] It is recommended to triple-
rinse the container.[5]

» Defacing: Completely remove, deface, or obliterate the original manufacturer's label.[8]

« Final Disposal: Once thoroughly rinsed and air-dried, the container can be disposed of in the
appropriate solid waste stream, such as a designated bin for rinsed laboratory glass.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-
Prenylnaringenin waste streams.
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Identify 6-Prenylnaringenin Waste

What is the waste form?

mpty Container

Solid Labware

Contaminated Labware

Unused/Expired Solid (Gloves, Tips, etc.)

Solution in Solvent Empty Original Container

Triple-rinse container.
Collect first rinse as
hazardous waste.

Segregate by Solvent Type
(Halogenated vs. Non-Halogenated)

A

Collect in Labeled - Collect in Lined Pail for
Hazardous Waste Container Contaminated Solid Waste

Collect in Appropriate

Liquid Waste Container DeEEe Oyl Ll

Store Sealed Container
in Satellite Accumulation Area

Dispose of Clean Container
in Lab Glass Waste

Request Pickup
from EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Prenylnaringenin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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